Cas no 602330-89-2 (Thiazole, 2-isocyanato-4,5-dimethyl-)

• Product Name: Thiazole, 2-isocyanato-4,5-dimethyl-
• CAS No: 602330-89-2
• MF: C₆H₆N₂OS
• MW: 154.189639568329
• CID: 4059711
• PubChem ID: 23062273
• Update Time: 2025-04-22

Thiazole, 2-isocyanato-4,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 2-isocyanato-4,5-dimethyl-
• 4,5-Dimethylthiazole-2-yl isocyanate
• 602330-89-2
• SCHEMBL6311583
• BDCRRSIQQVWEKI-UHFFFAOYSA-N
• 2-Isocyanato-4,5-dimethylthiazole

• Inchi： 1S/C6H6N2OS/c1-4-5(2)10-6(8-4)7-3-9/h1-2H3
• InChI Key： BDCRRSIQQVWEKI-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)N=C1N=C=O

Computed Properties

• Exact Mass: 154.02008399Da
• Monoisotopic Mass: 154.02008399Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 70.6Ų